Cas no 1343972-64-4 (1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine)

1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine is a brominated piperazine derivative with a reactive bromoethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structure combines a piperazine core with a 2-methylpropyl substituent, offering versatility in further functionalization. The bromoethyl moiety facilitates nucleophilic substitution reactions, enabling the introduction of additional pharmacophores or linking groups. This compound is particularly useful in the development of bioactive molecules, including potential CNS-targeting agents, due to the piperazine scaffold's prevalence in medicinal chemistry. High purity and well-defined reactivity ensure consistent performance in synthetic applications. Proper handling is recommended due to its alkylating potential.
1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine structure
1343972-64-4 structure
Product Name:1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine
CAS No:1343972-64-4
MF:C10H21BrN2
MW:249.191141843796
CID:5759930
PubChem ID:62777995
Update Time:2025-06-14

1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromoethyl)-4-(2-methylpropyl)piperazine
    • AKOS012071991
    • 1343972-64-4
    • EN300-767764
    • 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine
    • Inchi: 1S/C10H21BrN2/c1-10(2)9-13-7-5-12(4-3-11)6-8-13/h10H,3-9H2,1-2H3
    • InChI Key: WTFZCCOWQNJSHP-UHFFFAOYSA-N
    • SMILES: BrCCN1CCN(CC(C)C)CC1

Computed Properties

  • Exact Mass: 248.08881g/mol
  • Monoisotopic Mass: 248.08881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 6.5Ų

1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-767764-0.05g
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1343972-64-4 95.0%
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1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine Related Literature

Additional information on 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine

Recent Advances in the Study of 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine (CAS: 1343972-64-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine (CAS: 1343972-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its unique bromoethyl and isobutyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological and oncological disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

One of the key areas of research involving 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine is its role as a versatile intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the development of dopamine receptor modulators. The bromoethyl group facilitates further functionalization, enabling the creation of diverse analogs with enhanced selectivity and potency. This has opened new avenues for the design of drugs targeting Parkinson's disease and schizophrenia.

In addition to its synthetic utility, recent investigations have explored the compound's direct pharmacological effects. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine exhibits significant affinity for sigma-1 receptors, which are implicated in neuroprotection and cancer cell apoptosis. The study highlighted its potential as a dual-acting agent for treating neurodegenerative diseases and certain types of cancer, such as glioblastoma. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Another notable advancement is the optimization of the compound's pharmacokinetic properties. A team at the National Institutes of Health (NIH) recently developed a series of derivatives with improved metabolic stability and reduced off-target effects. Their findings, published in ACS Chemical Biology (2024), suggest that structural modifications to the piperazine core can significantly enhance bioavailability while maintaining the desired pharmacological activity. This work paves the way for the development of next-generation therapeutics with improved clinical outcomes.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine. Issues such as potential toxicity and formulation stability need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation. Future studies are expected to focus on elucidating its molecular targets and optimizing its therapeutic index for specific indications.

In conclusion, 1-(2-Bromoethyl)-4-(2-methylpropyl)piperazine (CAS: 1343972-64-4) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse pharmacological effects underscore its potential as a key player in the development of innovative therapies. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs in neurology and oncology.

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